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Compound of Interest

Compound Name: N6-Furfuryl-2-aMinoadenosine

Cat. No.: B12096494 Get Quote

Technical Support Center: N6-Furfuryl-2-
aminoadenosine
Welcome to the technical support center for N6-Furfuryl-2-aminoadenosine. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the solubility challenges and experimental use of this compound.

Frequently Asked Questions (FAQs)
Q1: What is N6-Furfuryl-2-aminoadenosine?

A1: N6-Furfuryl-2-aminoadenosine, also known as Kinetin Riboside, is a purine nucleoside

analogue. It is recognized for its potent antitumor activities, which are attributed to its ability to

inhibit DNA synthesis and induce apoptosis in cancer cells.[1][2] It has also been identified as

an activator of PINK1 kinase, a key protein in mitochondrial quality control, making it a

compound of interest in neurodegenerative disease research.

Q2: I'm having trouble dissolving N6-Furfuryl-2-aminoadenosine. What are the recommended

solvents?

A2: N6-Furfuryl-2-aminoadenosine has limited solubility in aqueous solutions. The

recommended solvent for creating stock solutions is Dimethyl sulfoxide (DMSO). It is also
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slightly soluble in ethanol with heating and sonication, and very slightly soluble in methanol. For

aqueous buffers, solubility is low, but can be aided by sonication.

Q3: What is the maximum concentration I can achieve in different solvents?

A3: Please refer to the solubility data table below for detailed information on achievable

concentrations in various solvents.

Q4: How should I prepare a stock solution of N6-Furfuryl-2-aminoadenosine?

A4: For detailed instructions on preparing stock solutions, please see the "Experimental

Protocols" section below. It provides a step-by-step guide for dissolving the compound in

DMSO.

Q5: My N6-Furfuryl-2-aminoadenosine solution appears cloudy or has precipitates. What

should I do?

A5: This indicates that the compound may not be fully dissolved or has precipitated out of

solution. Please consult the "Troubleshooting Guide for Solubility Issues" for a step-by-step

approach to resolving this problem.

Solubility Data
The following table summarizes the solubility of N6-Furfuryl-2-aminoadenosine in common

laboratory solvents.

Solvent Solubility Notes

Dimethyl sulfoxide (DMSO) ≥ 46.7 mg/mL
The preferred solvent for stock

solutions.

Water ≥ 1.94 mg/mL
Requires sonication to aid

dissolution.

Ethanol Slightly Soluble
Requires heating and

sonication.

Methanol Very Slightly Soluble
Not recommended as a

primary solvent.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing the Compound: Accurately weigh the desired amount of N6-Furfuryl-2-
aminoadenosine powder in a sterile microcentrifuge tube. For example, for 1 mL of a 10

mM stock solution, weigh out 3.47 mg (Molecular Weight: 347.33 g/mol ).

Adding Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the tube. For

the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If needed, briefly

sonicate the solution in a water bath until the solution is clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Troubleshooting Guide for Solubility Issues
If you encounter problems with the solubility of N6-Furfuryl-2-aminoadenosine, follow this

troubleshooting workflow.
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Troubleshooting Workflow for Solubility Issues

Start: Solubility Issue
(Precipitate or Cloudiness)

Is the primary solvent DMSO?

Action: Use high-purity, anhydrous DMSO.

No

Is the concentration too high?

Yes

Action: Dilute the solution with more solvent.

Yes

Was the dissolution method adequate?

No

Is the issue resolved?

Action: Vortex thoroughly and/or sonicate in a water bath.

No

Was the solution stored correctly?
(Frozen, protected from light)

Yes

Action: Store aliquots at -20°C or -80°C.

No

Yes

Success: Solution is clear.

Yes

Issue persists: Contact Technical Support.

No
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Caption: A step-by-step guide to resolving solubility problems with N6-Furfuryl-2-
aminoadenosine.

Signaling Pathways
Pro-Apoptotic Signaling Pathway of N6-Furfuryl-2-aminoadenosine

N6-Furfuryl-2-aminoadenosine induces apoptosis in cancer cells through the intrinsic

mitochondrial pathway.[3][4] This process involves the modulation of Bcl-2 family proteins,

leading to mitochondrial dysfunction and the activation of caspases.
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Pro-Apoptotic Signaling Pathway of N6-Furfuryl-2-aminoadenosine
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Caption: The intrinsic apoptosis pathway induced by N6-Furfuryl-2-aminoadenosine.
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PINK1 Kinase Activation Pathway

N6-Furfuryl-2-aminoadenosine can activate the PINK1 kinase, a critical regulator of

mitochondrial quality control. This activation is independent of mitochondrial depolarization.

PINK1 Kinase Activation by N6-Furfuryl-2-aminoadenosine
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Caption: The mechanism of PINK1 kinase activation by N6-Furfuryl-2-aminoadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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